Cas no 1226458-99-6 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide)

• Product Name: 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide
• CAS No: 1226458-99-6
• MF: C₁₉H₂₃ClN₄O₂
• MW: 374.864523172379
• CID: 5394895
• Update Time: 2025-06-11

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(4-chlorophenyl)acetamide
• 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide

• Inchi： 1S/C19H23ClN4O2/c1-14-12-18(23-19(21-14)24-10-4-2-3-5-11-24)26-13-17(25)22-16-8-6-15(20)7-9-16/h6-9,12H,2-5,10-11,13H2,1H3,(H,22,25)
• InChI Key： DKCIWNRAJBNRLE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

Additional information on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide

Research Brief on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide (CAS: 1226458-99-6)

In recent years, the compound 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide (CAS: 1226458-99-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and azepane structural motifs, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The growing body of literature on this compound underscores its relevance in drug discovery and development.

The primary objective of recent studies has been to elucidate the pharmacological properties and mechanisms of action of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide. Researchers have employed a combination of in vitro and in vivo assays to assess its bioactivity, including kinase inhibition profiling, cellular proliferation assays, and animal models of disease. These efforts aim to identify its potential as a lead compound for treating conditions such as cancer, inflammatory disorders, and metabolic diseases.

One of the key findings from recent research is the compound's selective inhibition of certain protein kinases, which play critical roles in cell signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide exhibits potent activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. This selectivity suggests its potential as a targeted therapeutic agent with reduced off-target effects compared to broader kinase inhibitors.

Structural-activity relationship (SAR) studies have further refined the understanding of this compound's pharmacophore. Modifications to the azepane and pyrimidine moieties have been explored to optimize binding affinity and pharmacokinetic properties. Computational modeling and X-ray crystallography have provided insights into the molecular interactions between the compound and its kinase targets, facilitating the design of derivatives with improved efficacy and safety profiles.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential anti-inflammatory effects. Preclinical studies in murine models of rheumatoid arthritis revealed significant reductions in pro-inflammatory cytokine levels and joint inflammation following treatment with 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide. These findings position it as a promising candidate for further development in autoimmune and inflammatory diseases.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research is focused on formulating prodrugs or nanoparticle-based delivery systems to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(4-chlorophenyl)acetamide (CAS: 1226458-99-6) represents a promising scaffold in drug discovery, with demonstrated efficacy in kinase inhibition and anti-inflammatory applications. Continued research into its mechanisms and optimization of its chemical properties will be critical for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry in addressing unmet medical needs.